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Compound of Interest

Compound Name: alpha-Sinensal

Cat. No.: B100234 Get Quote

Welcome to the technical support center for the optimization of α-Sinensal extraction from

orange peel waste. This resource is designed for researchers, scientists, and drug

development professionals to provide troubleshooting guidance and answers to frequently

asked questions encountered during experimental procedures.

Frequently Asked Questions (FAQs)
Q1: What is α-Sinensal and why is it extracted from orange peel waste?

A1: α-Sinensal is a sesquiterpenoid aldehyde, a natural organic compound that contributes to

the characteristic aroma and flavor of citrus fruits, particularly oranges. It is a member of the

class of compounds known as sesquiterpenoids, which are terpenes with three consecutive

isoprene units.[1][2] Orange peel, a major byproduct of the citrus processing industry, is a

readily available and low-cost source for this valuable compound.

Q2: What is the typical concentration of α-Sinensal in orange peel essential oil?

A2: The concentration of α-Sinensal in orange peel essential oil is generally low and can vary

significantly depending on the orange cultivar, maturity of the fruit, and the extraction method

used. Reported concentrations range from as low as 0.01% to approximately 3.14% of the total

essential oil composition.[3][4][5]

Q3: What is the biosynthetic pathway of α-Sinensal in oranges?
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A3: α-Sinensal, like other sesquiterpenes, is synthesized in the plant cell's cytoplasm from

farnesyl diphosphate (FPP) through the mevalonic acid (MVA) pathway.[6] Specific enzymes,

known as terpene synthases (TPSs), catalyze the conversion of FPP into a diverse array of

sesquiterpene structures. The enzyme α-Sinensal synthase facilitates the transformation of a

farnesyl cation into α-sinensal.[7] The expression of the genes responsible for its synthesis is

often developmentally regulated, with an accumulation of transcripts towards the final stages of

fruit maturation.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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